Cas no 412923-82-1 (2-Chloro-5-(4-methylphenyl)pyrazine)

• Product Name: 2-Chloro-5-(4-methylphenyl)pyrazine
• CAS No: 412923-82-1
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 5694652
• PubChem ID: 21413179
• Update Time: 2025-11-02

2-Chloro-5-(4-methylphenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-methylphenyl)pyrazine
• CS-0365215
• SCHEMBL11681190
• 2-Chloro-5-(p-tolyl)pyrazine
• AKOS027460509
• 412923-82-1
• 2-Chloro-5-p-tolyl-pyrazine
• Pyrazine, 2-chloro-5-(4-methylphenyl)-
• 2-Chloro-5-(4-methylphenyl)pyrazine

• Inchi： 1S/C11H9ClN2/c1-8-2-4-9(5-3-8)10-6-14-11(12)7-13-10/h2-7H,1H3
• InChI Key： ZPVZYOQTVHAJJF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 204.0454260g/mol
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Chloro-5-(4-methylphenyl)pyrazine

Comprehensive Analysis of 2-Chloro-5-(4-methylphenyl)pyrazine (CAS No. 412923-82-1): Properties, Applications, and Industry Trends

2-Chloro-5-(4-methylphenyl)pyrazine (CAS No. 412923-82-1) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazine derivative combines a chlorinated pyrazine core with a 4-methylphenyl substituent, offering versatile reactivity for synthetic applications. As interest grows in small-molecule drug discovery and crop protection agents, this compound has emerged as a valuable building block for researchers exploring novel bioactive molecules.

The molecular structure of 2-Chloro-5-(4-methylphenyl)pyrazine features a chlorine atom at the 2-position and a toluene-derived aromatic ring at the 5-position of the pyrazine scaffold. This arrangement creates distinct electronic properties that influence its hydrogen-bonding capacity and lipophilicity—critical parameters in modern medicinal chemistry optimization. Recent studies highlight its potential as an intermediate for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted cancer therapies and antibiotic development.

In material science applications, the π-conjugated system of this compound shows promise for developing organic electronic materials. Researchers are investigating its incorporation into OLED components and photovoltaic materials, responding to the global push for sustainable energy solutions. The compound's thermal stability and crystallinity make it particularly interesting for molecular engineering of advanced functional materials.

Synthetic methodologies for 412923-82-1 typically involve cross-coupling reactions between halogenated pyrazines and aryl boronic acids, with recent innovations focusing on catalyst efficiency and green chemistry principles. The growing demand for atom-economical processes has driven optimization of its production, with many manufacturers now adopting continuous flow chemistry techniques to improve yield and purity.

Analytical characterization of 2-Chloro-5-(4-methylphenyl)pyrazine employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the compound's structural integrity and isomeric purity, which are essential for research applications. Recent publications demonstrate its utility in constructing molecular probes for biological studies and fluorescent markers for diagnostic applications.

The commercial availability of CAS 412923-82-1 has expanded significantly, with suppliers offering various packaging scales from milligram quantities for discovery research to kilogram batches for process development. Storage recommendations typically emphasize protection from moisture and light exposure to maintain stability, with many researchers opting for argon-purged containers for long-term preservation.

Emerging applications in bioconjugation chemistry have further increased interest in this compound. Its chlorine substituent serves as an effective handle for nucleophilic aromatic substitution reactions, enabling the creation of diverse structure-activity relationship libraries. This aligns with current pharmaceutical industry needs for high-throughput screening platforms and fragment-based drug design approaches.

Environmental and safety assessments of 2-Chloro-5-(4-methylphenyl)pyrazine indicate it requires standard laboratory precautions for handling. Researchers are advised to consult SDS documentation and employ appropriate personal protective equipment during experimental work. The compound's ecological impact profile continues to be evaluated as part of broader green chemistry initiatives in synthetic organic chemistry.

Future research directions for this compound include exploration of its metal-organic frameworks (MOFs) applications and potential in catalysis. The nitrogen-rich heterocycle may serve as an effective ligand for transition metals, opening possibilities in asymmetric synthesis and polymerization catalysts. These developments respond to growing industrial demand for specialty chemicals with tailored functionalities.

In conclusion, 2-Chloro-5-(4-methylphenyl)pyrazine (CAS No. 412923-82-1) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its continued study contributes to advancements in drug discovery, material science, and synthetic methodology, making it a compound of significant interest in contemporary research and industrial applications.